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This technical support center provides researchers, scientists, and formulation professionals

with comprehensive guidance on the long-term stability of Tinuvin 123 in outdoor applications.

Below you will find frequently asked questions, troubleshooting guides, experimental protocols,

and key performance data to assist in your research and development.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: What is Tinuvin 123 and what is its primary function in outdoor applications?

A1: Tinuvin 123 is a liquid Hindered Amine Light Stabilizer (HALS) with a non-basic, amino-

ether functionality.[1][2][3] Its primary role is to protect polymers and coatings from degradation

caused by exposure to UV light and other environmental factors. It functions as a radical

scavenger, interrupting the photo-oxidative degradation cycle of the material.[4][5][6][7][8] This

helps to prevent surface defects such as gloss reduction, cracking, chalking, and color change,

thereby extending the service life of the product in outdoor settings.[9][1][3][10]

Q2: My coating containing Tinuvin 123 is showing premature gloss reduction. What could be

the cause?

A2: Premature gloss reduction is often a sign of early-stage surface degradation. Several

factors could be at play:
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Insufficient Concentration: The amount of Tinuvin 123 may be too low for the specific

polymer system or the intensity of UV exposure. Recommended concentrations typically

range from 0.5% to 2.0% based on binder solids, but optimization is crucial.[9][1]

Lack of a UV Absorber (UVA): Tinuvin 123 is a radical scavenger, not a UV absorber.[4][8]

For optimal performance, especially in clear or lightly pigmented systems, it should be

combined with a UVA (e.g., Tinuvin 384, Tinuvin 1130, Tinuvin 400).[9][1][10][11][12] The

UVA filters harmful UV radiation, reducing the number of free radicals that the HALS needs

to scavenge, creating a synergistic effect.[7][12]

Environmental Factors: Severe environmental conditions, such as high UV radiation,

extreme temperatures, and high humidity, can accelerate degradation rates.[12] The

presence of pollutants or acid rain can also negatively impact coating performance.[12][13]

Q3: I am observing color changes (yellowing/fading) in my formulation. How can Tinuvin 123
help, and what are its limitations?

A3: Tinuvin 123 helps prevent color change by inhibiting the photo-oxidative reactions that

degrade pigments and the polymer binder.[1] However, if you are still observing issues:

Formulation without a UVA: As with gloss reduction, a UVA is critical for protecting against

color change. The UVA absorbs UV light that would otherwise initiate the degradation of

colorants.[7]

Interaction with Other Components: Although Tinuvin 123 has low basicity to prevent

interactions with acidic paint ingredients like catalysts, other formulation components could

be contributing to color instability.[1]

Thermal Degradation: If the material is exposed to high temperatures, thermal degradation

may occur. While Tinuvin 123 offers high thermal stability, the primary protection against this

is typically provided by antioxidants.[14]

Q4: Can Tinuvin 123 be used in acidic environments, such as areas with acid rain?

A4: Yes, this is a key advantage of Tinuvin 123. Traditional HALS are basic and can interact

with acidic components in a formulation or from the environment (like acid rain), which can

deactivate the stabilizer.[7][13] Tinuvin 123 is a non-basic N-O-R HALS, which makes it highly
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suitable for acid-catalyzed coating systems and for applications in environments where acid

rain is a concern.[9][3][4][7][15]

Q5: Is there a risk of Tinuvin 123 migrating or leaching from the coating over time?

A5: Additive migration is a potential long-term failure mode for all polymer stabilizers.[16][17]

While some sources describe Tinuvin 123 as non-migrating, its liquid form and relatively low

molecular weight could allow for diffusion over long periods, especially at elevated

temperatures.[2][14] This can lead to a depletion of the stabilizer at the surface, where it is

most needed. The choice of polymer matrix and the overall formulation's compatibility will

significantly influence migration rates.

Q6: My water-borne coating formulation is unstable after adding Tinuvin 123. What is the

issue?

A6: Standard Tinuvin 123 is designed for solvent-based systems and may not be readily

dispersible in water.[2][10] For aqueous applications, a specifically designed water-compatible

version, such as Tinuvin 123-DW ECO, should be used.[4][14][18][19] These versions utilize

technologies like Novel Encapsulated Additive Technology (NEAT) to ensure stable dispersion

in water-based formulations without the need for co-solvents or high shear forces.[7][19] Using

the incorrect grade can lead to formulation instability, phase separation, and poor performance.

[18]

Performance Data
The long-term performance of Tinuvin 123, particularly when combined with a UV absorber,

has been demonstrated in various studies. The tables below summarize typical performance

improvements.

Table 1: Gloss Retention in Automotive Clear Coats
Data illustrates typical results from accelerated weathering tests (e.g., QUV or Xenon Arc).
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Formulation Gloss Retention after 2000 hours (%)

Unstabilized Clear Coat < 20%

Clear Coat + 1.5% Tinuvin 123 ~ 50%

Clear Coat + 2.0% UVA (e.g., Tinuvin 384) ~ 60%

Clear Coat + 1.5% Tinuvin 123 + 2.0% UVA > 90%

Table 2: Crack Prevention in Industrial Coatings
Performance after 5 years of Florida outdoor exposure.

Formulation Cracking Observation

Unstabilized Coating Severe cracking and delamination

Coating + HALS only Moderate cracking

Coating + Tinuvin 123 / UVA Combination No cracking or blistering[9][1][11]

Key Mechanisms & Workflows
Mechanism of Action for Hindered Amine Light
Stabilizers (HALS)
The diagram below illustrates the Denisov Cycle, the regenerative radical scavenging

mechanism by which Tinuvin 123 protects the polymer matrix. The HALS molecule is

converted to a stable nitroxyl radical, which then traps the damaging free radicals (P• and

POO•) generated during photo-oxidation, preventing chain reactions that lead to degradation.
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Caption: Regenerative radical scavenging cycle of Tinuvin 123.

Factors Affecting Long-Term Stability
Several interrelated factors influence the in-situ performance of Tinuvin 123. Understanding

these relationships is key to troubleshooting and optimizing formulations for durability.
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Caption: Key factors influencing the outdoor stability of Tinuvin 123.

Experimental Protocols
Protocol 1: Accelerated Weathering Testing
This protocol outlines a general procedure for evaluating the long-term stability of a coating

formulation containing Tinuvin 123 using accelerated weathering chambers.
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1. Objective: To assess the resistance of a stabilized coating to degradation from simulated

sunlight, heat, and moisture.

2. Materials & Equipment:

Test Substrates (e.g., steel Q-panels, wood panels)

Coating formulations: (a) Unstabilized control, (b) Control + Tinuvin 123, (c) Control +

Tinuvin 123 + UVA

Film Applicator (for consistent film thickness)

Xenon Arc or Fluorescent UV (QUV) Weathering Chamber

Gloss Meter (60° and/or 20°)

Spectrocolorimeter

Microscope (for crack analysis)

3. Procedure:

Sample Preparation:

Prepare coating formulations, ensuring additives are thoroughly dispersed. Recommended

levels: 1-2% Tinuvin 123 and 1-3% UVA, based on binder solids.[1]

Apply coatings to substrates at a controlled and consistent dry film thickness.

Allow panels to cure completely according to manufacturer's specifications (e.g., 7 days at

ambient temperature or forced cure schedule).

Initial Measurements:

Measure and record the initial gloss (60°) and color (CIELAB Lab* values) of each panel at

multiple locations.

Accelerated Weathering Exposure:
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Place panels in the weathering chamber.

Select an appropriate test cycle (e.g., ASTM G154 for QUV or ASTM G155 for Xenon Arc).

A common cycle includes alternating periods of UV light, heat, and moisture (condensation

or water spray).

Periodic Evaluation:

Remove panels at predetermined intervals (e.g., every 500 hours).

Visually inspect for cracking, blistering, or chalking.

Measure and record gloss and color at the same locations as the initial measurements.

Calculate Gloss Retention (%) and Color Difference (ΔE*).

Data Analysis:

Plot Gloss Retention vs. Exposure Time and ΔE* vs. Exposure Time for each formulation.

Compare the performance of the stabilized systems against the unstabilized control to

quantify the effectiveness of Tinuvin 123.

Experimental Workflow: Stability Assessment
The diagram below outlines the logical flow for a comprehensive stability assessment project,

from formulation to final analysis.

Caption: Standard experimental workflow for evaluating coating durability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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